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Compound of Interest

Compound Name: 5-(Bromomethyl)isoindoline

Cat. No.: B15223367 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 5-(Bromomethyl)isoindoline was

identified. The following information is compiled from the safety data of structurally similar

compounds, primarily N-(Bromomethyl)phthalimide (also known as 2-(bromomethyl)isoindoline-

1,3-dione) and 5-Bromoisoindoline. Researchers and drug development professionals should

handle 5-(Bromomethyl)isoindoline with caution and perform a thorough risk assessment

before use. The information provided here is for guidance and is not a substitute for a

compound-specific SDS.

This technical guide provides an in-depth overview of the safety and handling precautions for

5-(Bromomethyl)isoindoline, aimed at researchers, scientists, and drug development

professionals. Due to the absence of a specific Safety Data Sheet (SDS) for 5-
(Bromomethyl)isoindoline, this guide relies on data from structurally related analogs to

provide a comprehensive understanding of the potential hazards and safe handling

procedures.

Hazard Identification and Classification
Based on analogous compounds, 5-(Bromomethyl)isoindoline is anticipated to be a

hazardous substance. The primary hazards are expected to be related to its reactivity as a

brominated organic compound and its potential as an irritant.

GHS Hazard Classification (Inferred from Analogs):
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Hazard Class Hazard Category
GHS Hazard
Statement

Source (Analog)

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
5-Bromoisoindoline[1]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

N-

(Bromomethyl)phthali

mide, 5-

Bromoisoindoline[1][2]

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation

N-

(Bromomethyl)phthali

mide, 5-

Bromoisoindoline[1][2]

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause

respiratory irritation

N-

(Bromomethyl)phthali

mide, 5-

Bromoisoindoline[1][2]

[3]

Signal Word: Warning[2]

Pictograms (Inferred):

alt text

Potential Health Effects:

Inhalation: May cause respiratory irritation with symptoms like coughing, shortness of breath,

and sore throat.[3]

Skin Contact: Causes skin irritation, which may include redness, itching, and pain.[2]

Eye Contact: Causes serious eye irritation, potentially leading to redness, watering, and

blurred vision.[2]

Ingestion: Harmful if swallowed.[1]
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Physical and Chemical Properties
Quantitative data for 5-(Bromomethyl)isoindoline is not available. The following table

summarizes the properties of its analogs.

Property
N-
(Bromomethyl)phthalimide

5-Bromoisoindoline

CAS Number 5332-26-3[2] 127168-84-7[1]

Molecular Formula C9H6BrNO2[2] C8H8BrN[1]

Molecular Weight 240.06 g/mol [2] 198.06 g/mol [1][4]

Appearance
White to off-white crystalline

powder[2][3]
Data not available

Melting Point 152-155 °C[3] Data not available

Boiling Point 318.9 ± 25.0 °C (Predicted)[3] 253.4 ± 40.0 °C[4]

Solubility Decomposes in water[2] Data not available

Flash Point Not available[3] 107.0 ± 27.3 °C[4]

Handling and Storage
Handling:

Use only in a well-ventilated area, preferably in a chemical fume hood.[5]

Avoid contact with skin, eyes, and clothing.[5]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5]

Wear appropriate personal protective equipment (PPE).[5]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15223367?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02818~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2001:12:25~~N-(Bromomethyl
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromoisoindoline
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02818~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2001:12:25~~N-(Bromomethyl
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromoisoindoline
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02818~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2001:12:25~~N-(Bromomethyl
https://pubchem.ncbi.nlm.nih.gov/compound/5-Bromoisoindoline
https://www.chemsrc.com/en/cas/127168-84-7_1190710.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02818~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2001:12:25~~N-(Bromomethyl
https://www.chemicalbook.com/msds/n-bromomethyl-phthalimide.htm
https://www.chemicalbook.com/msds/n-bromomethyl-phthalimide.htm
https://www.chemicalbook.com/msds/n-bromomethyl-phthalimide.htm
https://www.chemsrc.com/en/cas/127168-84-7_1190710.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL02818~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2001:12:25~~N-(Bromomethyl
https://www.chemicalbook.com/msds/n-bromomethyl-phthalimide.htm
https://www.chemsrc.com/en/cas/127168-84-7_1190710.html
https://broadpharm.com/msds/bp-40553
https://broadpharm.com/msds/bp-40553
https://broadpharm.com/msds/bp-40553
https://broadpharm.com/msds/bp-40553
https://broadpharm.com/msds/bp-40553
https://broadpharm.com/msds/bp-40553
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15223367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage:

Keep container tightly closed in a dry and well-ventilated place.[3]

Store in a cool place.[3]

The analog N-(Bromomethyl)phthalimide is noted to be light and moisture sensitive.[3]

Similar precautions should be considered for 5-(Bromomethyl)isoindoline.

Store away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[3]

Personal Protective Equipment (PPE)
Protection Type Recommendations

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear impervious gloves (e.g., nitrile rubber) and

protective clothing to prevent skin contact.

Respiratory Protection

If dusts or aerosols are generated, use a

NIOSH-approved respirator with an appropriate

particulate filter.

First Aid Measures
Immediate medical attention is recommended in case of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

[3]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[2][3]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[2][3]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[3]

Accidental Release Measures (Spill Protocol)
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further spread of the material.

Absorb: For solid spills, carefully sweep up the material to avoid creating dust. For liquid

spills, use an inert absorbent material.

Collect: Place the spilled material and any contaminated absorbent into a suitable, labeled

container for disposal.

Decontaminate: Clean the spill area with a suitable solvent, followed by washing with soap

and water.

Dispose: Dispose of the waste in accordance with local, state, and federal regulations.
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Spill Occurs

Evacuate Immediate Area

Wear Appropriate PPE

Contain the Spill

Absorb with Inert Material

Collect and Place in Labeled Container

Decontaminate Spill Area

Dispose of as Hazardous Waste

Spill Cleaned Up
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Preparation
(Risk Assessment, PPE)

Weighing
(in fume hood)

Reaction Setup
(inert atmosphere if needed) Reaction Work-up Purification

(e.g., Chromatography)

Waste Disposal
(hazardous waste stream)

Analysis
(e.g., NMR, MS)

Storage of Product
(cool, dry, dark)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-Bromoisoindoline | C8H8BrN | CID 14795871 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. assets.thermofisher.com [assets.thermofisher.com]

3. N-(Bromomethyl)phthalimide - Safety Data Sheet [chemicalbook.com]

4. 5-Bromoisoindoline | CAS#:127168-84-7 | Chemsrc [chemsrc.com]

5. broadpharm.com [broadpharm.com]

To cite this document: BenchChem. [Safety and Handling Precautions for 5-
(Bromomethyl)isoindoline: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15223367#safety-and-handling-precautions-for-5-
bromomethyl-isoindoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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